3-Chloro-5-formylpicolinonitrile

• Molecular Formula: C7H3ClN2O
• Molecular Weight: 166.56 g/mol
• IUPAC Name: 3-chloro-5-formylpyridine-2-carbonitrile
• InChI: InChI=1S/C7H3ClN2O/c8-6-1-5(4-11)3-10-7(6)2-9/h1,3-4H
• InChI Key: XOQSRKKAUPXGHF-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC(=C1Cl)C#N)C=O

Description

3-Chloro-5-formylpicolinonitrile is a useful research compound. Its molecular formula is C7H3ClN2O and its molecular weight is 166.56 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

CrO2 (Magtrieve) (335 mg, 3.99 mmol) was added to a solution of 3-chloro-5-(hydroxymethyl)-2-pyridinecarbonitrile (33.6 mg, 0.199 mmol) in DCM (2.5 ml) and the mixture was stirred at 40° C. TLC (5% MeOH in DCM) after 3 h showed some starting material. It was heated at 40° C. overnight and full conversion was observed by TLC. The solids were filtered off and the solvent evaporated, yielding 3-chloro-5-formyl-2-pyridinecarbonitrile (19.7 mg, 0.118 mmol, 59% yield) as a white solid.